Cas no 2138214-82-9 (7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline)

• Product Name: 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline
• CAS No: 2138214-82-9
• MF: C₁₄H₁₆FN
• MW: 217.281947135925
• CID: 5289027
• Update Time: 2025-06-12

7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4,6-dimethyl-2-(propan-2-yl)quinoline
• 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline
• Quinoline, 7-fluoro-4,6-dimethyl-2-(1-methylethyl)-

• Inchi： 1S/C14H16FN/c1-8(2)13-6-9(3)11-5-10(4)12(15)7-14(11)16-13/h5-8H,1-4H3
• InChI Key： RSQABTKTDXRQEM-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=C1C)C(C)=CC(C(C)C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Additional information on 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline

Professional Introduction to Compound with CAS No. 2138214-82-9 and Product Name: 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline

The compound identified by the CAS number 2138214-82-9 and the product name 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline represents a significant advancement in the field of pharmaceutical chemistry. This quinoline derivative, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluorine atom at the 7-position and alkyl substituents at the 4 and 6 positions enhances its pharmacological profile, making it a promising candidate for further investigation.

Quinoline derivatives have long been recognized for their diverse biological activities, including antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline stands out due to its optimized substitution pattern, which contributes to improved solubility, metabolic stability, and target specificity. The fluorine atom at the 7-position is particularly noteworthy, as it can modulate the compound's electronic properties and enhance its binding affinity to biological targets.

Recent studies have highlighted the importance of fluorinated quinolines in the development of novel therapeutic agents. The introduction of fluorine into the quinoline core can lead to enhanced bioavailability and reduced susceptibility to metabolic degradation. For instance, 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline has been shown to exhibit potent activity against certain resistant strains of pathogens, a finding that underscores its potential as a lead compound in drug development.

The structural features of 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline also make it an attractive scaffold for further chemical modification. The combination of methyl groups at the 4 and 6 positions provides additional sites for functionalization, allowing chemists to fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

In addition to its antimicrobial properties, preliminary research suggests that 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline may have applications in oncology. Quinoline derivatives have been implicated in the inhibition of kinases and other enzymes involved in cancer cell proliferation. The unique substitution pattern of this compound may confer selectivity for certain oncogenic pathways, making it a promising candidate for further exploration in cancer research.

The synthesis of 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline presents an interesting challenge due to the need for precise regioselective functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve the desired structure with high yield and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing sophistication of modern organic synthesis.

As research continues to uncover new therapeutic applications for quinoline derivatives, compounds like 7-Fluoro-4,6-dimethyl-2-propan-2-ylquinoline are expected to play a crucial role in the development of next-generation pharmaceuticals. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process by enabling rapid assessment of biological activity and optimization of lead compounds.

The future prospects for 7-fluoro-"4",6"-dimethyl-"2"-propan-"2"-ylquinoline are bright, with ongoing studies focusing on its mechanism of action and potential clinical applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. By leveraging cutting-edge chemical biology tools and innovative drug design principles, researchers are poised to unlock the full potential of this remarkable compound.